Cas no 89225-11-6 (Cyclohexanone, 2-[1-(5-methyl-2-furanyl)butyl]-)

• Product Name: Cyclohexanone, 2-[1-(5-methyl-2-furanyl)butyl]-
• CAS No: 89225-11-6
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 607911
• PubChem ID: 13197932
• Update Time: 2025-04-19

Cyclohexanone, 2-[1-(5-methyl-2-furanyl)butyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-[1-(5-methyl-2-furanyl)butyl]-
• 2-[1-(5-methylfuran-2-yl)butyl]cyclohexan-1-one
• 2-(1-(5-methylfuran-2-yl)butyl)cyclohexanone
• 89225-11-6
• DTXSID30526622

• Inchi： 1S/C15H22O2/c1-3-6-13(15-10-9-11(2)17-15)12-7-4-5-8-14(12)16/h9-10,12-13H,3-8H2,1-2H3
• InChI Key： NQTCJPAXRIAMFH-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C(CCC)C1C(CCCC1)=O

Computed Properties

• Exact Mass: 234.161979940g/mol
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 30.2Ų